ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C16H22ClNO3.ClH/c1-2-20-16(19)13-5-4-8-18(12-13)9-10-21-15-7-3-6-14(17)11-15;/h3,6-7,11,13H,2,4-5,8-10,12H2,1H3;1H
• InChI Key: PIMRLVQQYSOEBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CCOC2=CC(=CC=C2)Cl.Cl
• Molecular Formula: C16H23Cl2NO3
• Molecular Weight: 348.3 g/mol

Description

Ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride, also known as AH-7921, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a team of researchers at Allen and Hanburys, a subsidiary of GlaxoSmithKline. AH-7921 has gained attention in recent years due to its potential use as a research chemical in the development of new pain medications.

Mechanism of Action

Ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride works by binding to the mu opioid receptor in the brain and spinal cord. This binding activates the receptor, leading to a decrease in the perception of pain. It also activates the reward pathway in the brain, leading to feelings of euphoria and pleasure.
Biochemical and Physiological Effects
ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride has been shown to have similar effects on the body as other opioids, including decreased heart rate and blood pressure, respiratory depression, and constipation. It also has the potential for addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride in lab experiments is its potency and selectivity for the mu opioid receptor. This allows for more precise studies of the receptor's function. However, its potential for addiction and withdrawal symptoms make it difficult to use in long-term studies.

Future Directions

There are several potential future directions for research on ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride. One area of interest is its potential use in combination with other pain medications to enhance their effectiveness. Another area of research is the development of new drugs based on the structure of ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride that have improved safety and efficacy profiles. Finally, more research is needed to fully understand the long-term effects of ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride on the body and brain.

Synthesis Methods

The synthesis of ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride involves several steps, including the reaction of 3-chlorophenol with 2-bromoethylamine hydrobromide to form 2-(3-chlorophenoxy)ethylamine. This intermediate is then reacted with ethyl 3-piperidinecarboxylate hydrochloride to produce ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride.

Scientific Research Applications

Ethyl 1-[2-(3-chlorophenoxy)ethyl]piperidine-3-carboxylate hydrochloride has been used in scientific research to study its potential as a pain medication. Studies have shown that it has a similar analgesic effect to morphine, but with less respiratory depression and a lower potential for addiction. It has also been studied for its potential use in treating neuropathic pain and cancer pain.